3-Butoxy-5-(trifluoromethyl)phenol

Catalog No.
S8317600
CAS No.
1881328-69-3
M.F
C11H13F3O2
M. Wt
234.21 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
3-Butoxy-5-(trifluoromethyl)phenol

Researchers using short-chain methoxy analogs face precipitation and poor non-polar solubility. 3-Butoxy-5-(trifluoromethyl)phenol resolves this via its butoxy tail: • Increases membrane permeability and tissue partitioning for lipophilic SAR. • Ensures high solubility in hydrocarbons, avoiding precipitation in continuous flow. • Balanced meta-substitution allows mild base activation for etherification and coupling. Sourced with verified purity, shipped globally.

CAS Number

1881328-69-3

Product Name

3-Butoxy-5-(trifluoromethyl)phenol

IUPAC Name

3-butoxy-5-(trifluoromethyl)phenol

Molecular Formula

C11H13F3O2

Molecular Weight

234.21 g/mol

InChI

InChI=1S/C11H13F3O2/c1-2-3-4-16-10-6-8(11(12,13)14)5-9(15)7-10/h5-7,15H,2-4H2,1H3

InChI Key

IKTYWOIFIWGJCT-UHFFFAOYSA-N

SMILES

CCCCOC1=CC(=CC(=C1)O)C(F)(F)F

Canonical SMILES

CCCCOC1=CC(=CC(=C1)O)C(F)(F)F

Synonyms

3-Butoxy-5-(trifluoromethyl)phenol, Phenol, 3-butoxy-5-(trifluoromethyl)-, 3-(Butoxy)-5-(trifluoromethyl)phenol, 1-Butoxy-3-hydroxy-5-(trifluoromethyl)benzene

Purity

≥97%

Package Size

1 g, 5 g, 25 g

3-Butoxy-5-(trifluoromethyl)phenol (CAS: 1881328-69-3) is a highly specialized 1,3,5-trisubstituted aromatic building block that combines a reactive phenolic core with an electron-withdrawing trifluoromethyl (-CF3) group and a lipophilic butoxy (-O-Bu) chain. In chemical procurement and material selection, this compound is prioritized when standard fluorinated phenols lack the necessary organic solubility, or when downstream applications require a specific steric volume and high partition coefficient [1]. The meta-relationship of the substituents ensures a balanced electronic distribution, making the phenolic hydroxyl group highly responsive to mild base activation for subsequent etherification, esterification, or cross-coupling reactions in pharmaceutical and advanced materials synthesis [2].

Research Fit

ScaffoldTrifluoromethyl-phenol ether with meta-butoxy substitution
Property ProfileHigh lipophilicity and conformational flexibility reported
Use ContextResearch intermediate for medicinal chemistry and materials science

Substituting 3-butoxy-5-(trifluoromethyl)phenol with its more common and often cheaper analog, 3-methoxy-5-(trifluoromethyl)phenol, fundamentally alters the physicochemical profile of the resulting intermediates. The absence of the four-carbon butoxy chain drastically reduces the molecule's lipophilicity and alters its phase behavior, leading to inferior solubility in non-polar hydrocarbon solvents used in large-scale extractions or continuous flow chemistry [1]. Furthermore, in medicinal chemistry and agrochemical formulation, replacing the butoxy group with a methoxy group typically results in a loss of target tissue partitioning and membrane permeability, rendering the generic substitute functionally inadequate for lipophilicity-driven structure-activity relationship (SAR) optimization [2].

Substitution Risk

Alkoxy chain lengthLogP shifts with chain length; methoxy or ethoxy may not replicate membrane partitioning behavior.
Conformational flexibilityRotatable bond count varies; tert-butoxy or methoxy may alter target binding interactions.
CYP inhibition profileMetabolic enzyme inhibition pattern is chain-dependent; profile may not transfer to analogs.

Lipophilicity and Membrane Partitioning

The length of the alkoxy chain on the fluorinated phenol core directly dictates the partition coefficient. Based on established Hansch substituent constants, the transition from a methoxy group to a butoxy group adds three methylene units, systematically increasing the lipophilicity. This structural modification provides a calculated LogP (cLogP) increase of approximately +1.5 units compared to the methoxy baseline [1]. This enhancement is critical for overcoming poor cell membrane permeability in early-stage drug discovery.

Evidence DimensionCalculated Partition Coefficient (cLogP)
Target Compound DataEstimated +1.5 LogP units higher than methoxy analog
Comparator Or Baseline3-Methoxy-5-(trifluoromethyl)phenol
Quantified Difference+1.5 cLogP units
ConditionsStandard computational chemoinformatics models (Hansch-Leo fragment approach)

Procuring the butoxy variant is essential for SAR campaigns requiring high lipophilicity to cross lipid bilayers or bind to hydrophobic protein pockets.

Lipophilicity (LogP)
Cross-study comparable
3.59
+1.19 vs methoxy
~16-fold higher partition coefficient; supports permeability studies
Calculated value

Phenolic Acidity and Nucleophilic Activation

The presence of the strongly electron-withdrawing -CF3 group at the meta position significantly alters the acidity of the phenol compared to non-fluorinated analogs. Applying Hammett equation principles (where σ_meta for CF3 is +0.43 and ρ for phenol ionization is 2.11), the -CF3 group lowers the pKa of the phenolic proton by approximately 0.9 units relative to 3-butoxyphenol [1]. This increased acidity allows for complete deprotonation and subsequent nucleophilic activation using milder bases (e.g., potassium carbonate instead of sodium hydride).

Evidence DimensionPhenolic pKa (Acidity)
Target Compound DatapKa lowered by ~0.9 units
Comparator Or Baseline3-Butoxyphenol (non-fluorinated baseline)
Quantified Difference0.9 pKa unit reduction
ConditionsAqueous/organic solvent mixtures under standard basic activation conditions

Allows process chemists to utilize milder, safer bases during large-scale etherification or cross-coupling, reducing hazardous reagent procurement.

Rotatable Bonds
Cross-study comparable
4
+3 vs methoxy (1); ethoxy: 2; propoxy/tert-butoxy: 3
Greater conformational sampling may support target binding studies
Structural analysis

Non-Polar Solvent Solubility

For industrial scale-up, particularly in continuous flow reactors, precursor solubility in non-polar solvents is a strict operational requirement. The extended C4 aliphatic chain of 3-butoxy-5-(trifluoromethyl)phenol disrupts crystal lattice packing energy and enhances favorable interactions with aliphatic and aromatic hydrocarbon solvents. This results in an estimated 3- to 5-fold increase in solubility in solvents like heptane or toluene compared to the rigid, less lipophilic 3-methoxy-5-(trifluoromethyl)phenol [1].

Evidence DimensionHydrocarbon Solvent Solubility
Target Compound DataHigh solubility in heptane/toluene
Comparator Or Baseline3-Methoxy-5-(trifluoromethyl)phenol (prone to precipitation)
Quantified DifferenceEstimated 3x - 5x higher solubility limit
ConditionsStandard ambient temperature (20-25 °C) in non-polar process solvents

Prevents reactor fouling and line blockages in continuous flow manufacturing, directly lowering operational downtime and solvent volume requirements.

Acidity (pKa)
Cross-study comparable
8.61 ± 0.10
+0.65 vs 3,5-bis(trifluoromethyl)phenol (7.96)
Lower ionization at physiological pH may affect permeability studies
Predicted value
CYP Inhibition (IC50)
Class-level inference
CYP2D6 23.8 μM
CYP3A4 5.33 μM
Human liver microsomes
Supports ADME/Tox profiling; metabolic liability assessment
Analog data not available for direct comparison
Molecular Weight
Cross-study comparable
234.21 g/mol
+42 vs methoxy (192.14)
Larger molecular footprint may support hydrophobic pocket binding studies
Structural property

Agrochemical & Pharmaceutical Lead Optimization

Utilizing the high cLogP and metabolic stability provided by the butoxy and -CF3 groups for developing lipophilic enzyme inhibitors or receptor antagonists where shorter-chain analogs fail to achieve necessary cellular permeability [1].

Advanced Fluorinated Materials Synthesis

Serving as a specialized monomer for low-surface-energy coatings or liquid crystal dopants, where the butoxy tail provides necessary free volume and phase stability that cannot be achieved with rigid methoxy derivatives [2].

Continuous Flow Chemistry Manufacturing

Acting as a highly soluble phenolic precursor in automated flow setups where the precipitation of less soluble intermediates (such as those derived from 3-methoxy-5-(trifluoromethyl)phenol) must be strictly avoided to maintain process continuity and throughput [3].

Application Fit Matrix

Application
Selection Property
Validation Focus
Lead permeability optimization
Butoxy-driven lipophilicity
Partition coefficient and permeability assays
Hydrophobic pocket probing
n-Butoxy chain flexibility (rotatable bonds)
Conformational analysis and target binding assays
CYP inhibition profiling
Alkoxy chain-dependent CYP inhibition
CYP enzyme inhibition assays (human liver microsomes)
Chemoselective phenol derivatization
pKa-modulated acidity
pH-controlled reaction optimization

XLogP3

3.7

Hydrogen Bond Acceptor Count

5

Hydrogen Bond Donor Count

1

Exact Mass

234.08676414 g/mol

Monoisotopic Mass

234.08676414 g/mol

Heavy Atom Count

16

Explore Compound Types